Cas no 256229-11-5 (3-(Nitromethyl)isochroman)
3-(Nitromethyl)isochroman Chemical and Physical Properties
Names and Identifiers
-
- 3-(Nitromethyl)isochroman
- 3-(nitromethyl)-3,4-dihydro-1H-isochromene
- 3-(Nitromethyl)-3,4-dihydro-1H-2-benzopyran
- 256229-11-5
- MFCD22665815
- AKOS022171510
- DTXSID30856532
- DB-251991
- SY293994
-
- MDL: MFCD22665815
- Inchi: 1S/C10H11NO3/c12-11(13)6-10-5-8-3-1-2-4-9(8)7-14-10/h1-4,10H,5-7H2
- InChI Key: UDDWQYYIPTYYQI-UHFFFAOYSA-N
- SMILES: O1CC2C=CC=CC=2CC1C[N+](=O)[O-]
Computed Properties
- Exact Mass: 193.07389321g/mol
- Monoisotopic Mass: 193.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55Ų
3-(Nitromethyl)isochroman Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1194632-1g |
3-(Nitromethyl)isochroman |
256229-11-5 | 95% | 1g |
$870 | 2024-07-29 | |
| eNovation Chemicals LLC | Y1194632-1g |
3-(Nitromethyl)isochroman |
256229-11-5 | 95% | 1g |
$870 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1194632-1g |
3-(Nitromethyl)isochroman |
256229-11-5 | 95% | 1g |
$870 | 2025-02-26 |
3-(Nitromethyl)isochroman Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 3-(Nitromethyl)isochroman
3-(Nitromethyl)isochroman: A Comprehensive Overview
3-(Nitromethyl)isochroman (CAS No. 256229-11-5) is a compound of significant interest in the field of organic chemistry and materials science. This compound, also referred to as isochroman with a nitromethyl substituent, has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, pharmaceuticals, and electronic devices.
The molecular structure of 3-(Nitromethyl)isochroman consists of an isochroman framework with a nitromethyl group attached at the third position. This substitution pattern imparts distinctive electronic and steric properties to the molecule. The nitromethyl group (-NO₂CH₂-) is known for its strong electron-withdrawing nature, which can significantly influence the reactivity and stability of the compound. Researchers have explored the synthesis of this compound through various methods, including nucleophilic aromatic substitution and coupling reactions, to optimize its production efficiency.
One of the most promising applications of 3-(Nitromethyl)isochroman lies in its use as a precursor for advanced materials. For instance, recent studies have demonstrated its potential in the synthesis of high-performance polymers and organic semiconductors. The compound's ability to undergo polymerization under mild conditions makes it a valuable building block for creating materials with tailored electronic properties. Additionally, its role in drug discovery has been explored, with researchers investigating its potential as a lead compound for anti-cancer therapies.
Another area where 3-(Nitromethyl)isochroman has shown promise is in the field of electronics. Its ability to act as an electron-deficient aromatic system makes it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent research has focused on modifying the compound's structure to enhance its photoluminescence properties, which could lead to more efficient and cost-effective OLEDs.
In terms of environmental impact, 3-(Nitromethyl)isochroman has been studied for its biodegradability and toxicity profiles. Initial findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its sustainable use in industrial applications. However, further studies are required to fully understand its environmental fate and potential risks.
The synthesis and characterization of 3-(Nitromethyl)isochroman have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm the compound's structure and purity. These studies have provided valuable insights into the stereochemistry and conformational preferences of the molecule, which are critical for understanding its reactivity and functionality.
In conclusion, 3-(Nitromethyl)isochroman (CAS No. 256229-11-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and characterization techniques, position it as a key player in the development of next-generation materials and technologies. As research continues to unfold, it is expected that this compound will contribute significantly to both academic and industrial advancements.
256229-11-5 (3-(Nitromethyl)isochroman) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)